Cas no 2326556-18-5 (N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 2326556-18-5
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 5331945
• PubChem ID: 122301690
• Update Time: 2025-06-08

N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2326556-18-5
• N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide
• F6577-0676
• N-(2-methoxypyrimidin-5-yl)-2,3-dihydrobenzofuran-5-sulfonamide

• Inchi： 1S/C13H13N3O4S/c1-19-13-14-7-10(8-15-13)16-21(17,18)11-2-3-12-9(6-11)4-5-20-12/h2-3,6-8,16H,4-5H2,1H3
• InChI Key： SVTWOMKTXJDBMQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCO2)(NC1=CN=C(N=C1)OC)(=O)=O

Computed Properties

• Exact Mass: 307.06267708g/mol
• Monoisotopic Mass: 307.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.8Ų

Additional information on N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide

Introduction to N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2326556-18-5)

N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide, identified by its CAS number CAS No. 2326556-18-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide incorporates key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a pyrimidine ring substituted with a methoxy group at the 2-position and a sulfonamide moiety at the 5-position of the benzofuran scaffold creates a molecular architecture that is conducive to binding with biological targets. This structural design has been strategically employed to modulate the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide has emerged as a compound of interest due to its ability to interact with various biological pathways. Studies have indicated that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The sulfonamide group, in particular, is known for its broad spectrum of biological activity and has been widely utilized in the development of antibiotics, anti-inflammatory drugs, and antiviral agents.

The synthesis of N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the pyrimidine ring and the sulfonamide group necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently.

The pharmacological evaluation of N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide has revealed intriguing results in preclinical studies. Initial in vitro assays have demonstrated its potential as an inhibitor of kinases and other enzymes implicated in tumor growth and progression. Additionally, the compound has shown promise in reducing inflammation by modulating cytokine production and signaling pathways. These findings have prompted further investigation into its therapeutic applications.

In the realm of medicinal chemistry, the development of derivatives of N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide represents an exciting avenue for drug discovery. By modifying various substituents on the core scaffold, researchers aim to enhance its bioavailability, selectivity, and overall efficacy. Computational modeling and high-throughput screening techniques are being utilized to identify optimal analogs with improved pharmacological profiles.

The role of computational chemistry in understanding the behavior of N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at the atomic level. These computational approaches are complementing experimental data by predicting binding affinities, identifying key interaction sites, and guiding the design of next-generation compounds.

The future prospects for N-(2-methoxypyrimidin-5-yl)-2,3-dihydro-1-benzofuran-5-sulfonamide are promising as it continues to be explored in both academic and industrial research settings. Collaborative efforts between chemists, biologists, and clinicians are essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, compounds like N-(2-methoxypyrimidin-5-y